2-[2-(2-hydroxyethoxy)benzyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 2-[[2-(2-hydroxyethoxy)phenyl]methyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C18H26N2O4/c21-9-10-24-16-4-2-1-3-14(16)12-20-13-18(5-7-19-8-6-18)11-15(20)17(22)23/h1-4,15,19,21H,5-13H2,(H,22,23)
• InChI Key: DFCCIEQVWLCEDY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC(N(C2)CC3=CC=CC=C3OCCO)C(=O)O
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

2-[2-(2-hydroxyethoxy)benzyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid, also known as HEDAC, is a chemical compound that has gained attention from the scientific community due to its potential applications in the field of medicine. HEDAC is a spirocyclic compound that belongs to the class of diazaspiro compounds. It has a unique structure that makes it an interesting target for chemical synthesis and biological studies.

Mechanism of Action

The mechanism of action of 2-[2-(2-hydroxyethoxy)benzyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid is not fully understood. However, studies have shown that it interacts with DNA and RNA, leading to the inhibition of DNA replication and transcription. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to exhibit cytotoxicity towards cancer cells. It has also been found to inhibit the growth of various bacteria and viruses. This compound has been shown to selectively bind to DNA and RNA, leading to the inhibition of their functions. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[2-(2-hydroxyethoxy)benzyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid in lab experiments is its unique structure, which makes it an interesting target for chemical synthesis and biological studies. This compound has also been shown to exhibit various biological activities, which makes it a potential candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its cytotoxicity towards normal cells, which may limit its use in clinical settings.

Future Directions

There are several future directions for the study of 2-[2-(2-hydroxyethoxy)benzyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid. One of the potential areas of research is the development of new drugs targeting nucleic acids. This compound has been shown to selectively bind to DNA and RNA, which makes it a potential candidate for the development of new drugs targeting nucleic acids. Another potential area of research is the development of new fluorescent probes for imaging studies. This compound has been studied for its potential use as a fluorescent probe for imaging studies. Finally, further studies are needed to understand the mechanism of action of this compound and to explore its potential applications in the field of medicine.
Conclusion:
In conclusion, this compound is a unique spirocyclic compound that has gained attention from the scientific community due to its potential applications in the field of medicine. This compound has been found to exhibit various biological activities, including antitumor, antibacterial, and antiviral activities. It has also been studied for its potential use as a fluorescent probe for imaging studies. Further studies are needed to understand the mechanism of action of this compound and to explore its potential applications in the field of medicine.

Synthesis Methods

The synthesis of 2-[2-(2-hydroxyethoxy)benzyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid involves several steps, starting from commercially available starting materials. The first step involves the reaction of 2-hydroxyethylamine with 2-bromoethyl benzene to form 2-[2-(2-hydroxyethoxy)benzyl] ethylamine. This intermediate is then reacted with 1,3-dichloro-2-propanol to form 2-[2-(2-hydroxyethoxy)benzyl]-2-hydroxyethylamine. The final step involves the reaction of this intermediate with sodium cyanide and acetic anhydride to form this compound.

Scientific Research Applications

2-[2-(2-hydroxyethoxy)benzyl]-2,8-diazaspiro[4.5]decane-3-carboxylic acid has been found to exhibit various biological activities, including antitumor, antibacterial, and antiviral activities. It has also been studied for its potential use as a fluorescent probe for imaging studies. This compound has been shown to selectively bind to DNA and RNA, which makes it a potential candidate for the development of new drugs targeting nucleic acids.